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Compound of Interest

Compound Name: Acridine Orange Base

Cat. No.: B158528 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

quantification of nucleic acids are fundamental to a vast array of experimental workflows. The

choice of fluorescent stain is a critical decision that influences the sensitivity, specificity, and

overall reliability of these assays. This guide provides an objective, data-driven comparison of

two widely used nucleic acid stains: Acridine Orange Base and SYBR Green.
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Feature Acridine Orange Base SYBR Green I

Binding Preference

Intercalates into dsDNA;

electrostatic interaction with

ssDNA/RNA

Preferentially intercalates into

dsDNA

Fluorescence Emission
Green with dsDNA;

Red/Orange with ssDNA/RNA
Green with dsDNA

Cell Permeability Permeable to live cells
Generally considered cell-

permeable

Primary Applications

Cell viability, apoptosis, cell

cycle analysis, lysosome

staining

qPCR, gel electrophoresis,

DNA quantification

Cytotoxicity
Concentration-dependent

cytotoxicity

Generally low cytotoxicity at

working concentrations

Photostability Moderate photostability Low photostability

Mechanism of Action
The fundamental difference between Acridine Orange and SYBR Green lies in their interaction

with nucleic acids and the resulting fluorescence.
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Acridine Orange

SYBR Green I

Acridine Orange

dsDNA
Intercalation

ssDNA/RNAElectrostatic
Interaction

Green_Fluorescence
Emits Green
(~525 nm)

Red_Fluorescence

Emits Red/Orange
(~650 nm)

SYBR Green I

dsDNA

Intercalation

ssDNA/RNA (weaker binding)

Bright_Green_Fluorescence
Strongly Emits Green

(~522 nm)
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Cell Population

Stain with
Acridine Orange

& Propidium Iodide

Analyze via
Fluorescence Microscopy

or Flow Cytometry

Live Cells
(Green Fluorescence)

Apoptotic Cells
(Condensed/Fragmented

Green Nuclei)

Necrotic Cells
(Red Fluorescence)
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Prepare Reaction Mix
(Master Mix, Primers,

Template DNA, SYBR Green)

Perform qPCR
(Denaturation, Annealing,

Extension Cycles)

Real-Time Fluorescence
Detection

Fluorescence increases
with dsDNA amplification

Data Analysis
(Amplification Plot,

Melt Curve)

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Guide to Nucleic Acid Staining: Acridine
Orange Base vs. SYBR Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158528#acridine-orange-base-vs-sybr-green-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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